Cas no 53308-95-5 (Boc-Nva-OH)

Boc-Nva-OH (Nα-Boc-L-norvaline) is a protected amino acid derivative widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group serves as a temporary protecting group for the α-amino functionality, enabling selective deprotection under mild acidic conditions while preserving other side-chain protections. This compound is particularly valued for its stability, ease of handling, and compatibility with standard solid-phase and solution-phase peptide coupling methodologies. Its structural similarity to natural norvaline allows for the incorporation of non-proteinogenic residues into peptides, facilitating research in medicinal chemistry and bioconjugation. Boc-Nva-OH is typically employed in the synthesis of modified peptides, peptidomimetics, and other bioactive molecules.
Boc-Nva-OH structure
Boc-Nva-OH structure
Product Name:Boc-Nva-OH
CAS No:53308-95-5
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD00037268
CID:56388
PubChem ID:2733748
Update Time:2025-05-27

Boc-Nva-OH Chemical and Physical Properties

Names and Identifiers

    • Boc-L-Norvaline
    • Boc-Nva-OH
    • N-(tert-Butoxycarbonyl)-L-norvaline
    • (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • Boc-L-Nva-OH
    • Boc-Nva-OH Boc-L-norvaline
    • N-Boc-L-norvaline
    • BOC-1-NORVALINE
    • Boc-L-norvaline-OH
    • BOC-NORVALINE
    • RARECHEM EM WB 0170
    • (S)-2-[(tert-Butoxycarbonyl)amino]pentanoic acid
    • (2S)-2-[(tert-Butoxycarbonyl)amino]pentanoic acid
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-methionine
    • (S)-N-Alpha-boc-2-aminovaleric acid
    • (S)-2-(Tert-butoxycarbonylamino)pentanoic acid
    • (S)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
    • (2S)-2-[(tert-butoxy)carbonylamino]pentanoic acid
    • 2-tert-Butoxycarbonylamino-pentanoi
    • (2S)-2-Aminopentanoic acid, N-BOC protected
    • INWOAUUPYIXDHN-ZETCQYMHSA-N
    • EN300-194198
    • Boc-Nva-OH, >=98.0% (TLC)
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
    • SCHEMBL67061
    • (S)-2-tert-butoxycarbonylamino-pentanoic acid
    • N-alpha-t-Butyloxycarbonyl-L-norvaline, (S)-N-alpha-Boc-2-aminovaleric acid (Boc-L-Nva-OH)
    • N-alpha-t-Butoxycarbonyl-L-norvaline dicyclohexylammonium salt;(S)-2-[(t-Butoxycarbonyl)amino]pentanoic acid dicyclohexylammonium salt
    • CHEMBL1222172
    • B4320
    • BP-11777
    • Q-101723
    • CS-W013162
    • FD3021
    • HY-W012446
    • AC-13405
    • A829503
    • AKOS016842904
    • N-t-butoxycarbonyl norvaline
    • 53308-95-5
    • AM82596
    • 2-(S)-[(1,1-dimethylethyloxycarbonyl)amino]valeric acid
    • DS-15163
    • N-{[(2-Methyl-2-propanyl)oxy]carbonyl}-L-norvaline
    • MFCD00037268
    • DB-266073
    • DA-71658
    • MDL： MFCD00037268
    • Inchi： 1S/C10H19NO4/c1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m0/s1
    • InChI Key： INWOAUUPYIXDHN-ZETCQYMHSA-N
    • SMILES： O(C(N[C@H](C(=O)O)CCC)=O)C(C)(C)C
    • BRN： 3607582

Computed Properties

  • Exact Mass: 217.13100
  • Monoisotopic Mass: 217.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 15
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Color/Form: solid
  • Density: 1.1518 (rough estimate)
  • Melting Point: 64.0 to 69.0 deg-C
  • Boiling Point: 348.3℃ at 760 mmHg
  • Flash Point: 164.4℃
  • Refractive Index: 1.4500 (estimate)
  • PSA: 75.63000
  • LogP: 2.15530
  • Solubility: Not determined

Boc-Nva-OH Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • HazardClass：IRRITANT
  • Storage Condition：0-6°C

Boc-Nva-OH Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-Nva-OH Pricemore >>

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Apollo Scientific
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Apollo Scientific
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(2S)-2-Aminopentanoic acid, N-BOC protected
 53308-95-5 98%
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abcr
AB175107-1 g
N-alpha-t-Butyloxycarbonyl-L-norvaline, (S)-N-alpha-Boc-2-aminovaleric acid (Boc-L-Nva-OH); .
 53308-95-5
1 g
 €72.90 2023-07-20
abcr
AB175107-5 g
N-alpha-t-Butyloxycarbonyl-L-norvaline, (S)-N-alpha-Boc-2-aminovaleric acid (Boc-L-Nva-OH); .
 53308-95-5
5 g
 €83.40 2023-07-20
abcr
AB175107-10 g
N-alpha-t-Butyloxycarbonyl-L-norvaline, (S)-N-alpha-Boc-2-aminovaleric acid (Boc-L-Nva-OH); .
 53308-95-5
10 g
 €99.80 2023-07-20

Boc-Nva-OH Production Method

Boc-Nva-OH Related Literature

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